Cas no 27159-30-4 ((S)-(+)-2-Benzylamino-1-phenylethanol)

• Product Name: (S)-(+)-2-Benzylamino-1-phenylethanol
• CAS No: 27159-30-4
• MF: C₁₅H₁₇NO
• MW: 227.301584005356
• MDL: MFCD00983560
• CID: 287543
• PubChem ID: 229746
• Update Time: 2025-06-08

(S)-(+)-2-Benzylamino-1-phenylethanol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, a-[[(phenylmethyl)amino]methyl]-
• 2-(benzylamino)-1-phenylethanol
• (+/-)-1-phenyl-2-(benzylamino)ethanol
• (+/-)-2-Benzylamino-1-phenylethanol
• (+/-)-N-benzyl-2-hydroxy-2-phenylethylamine
• 2-(benzylamino)-1-phenylethan-1-ol
• 2-(benzylamino)-1-phenyl-ethanol
• 2-(N-benzyl)amino-1-phenyl-1-ethanol
• 2-benzylamino-1-phenylethanol
• 2-N-benzylamino-1-phenyl-ethanol
• AC1L5HZM
• ACMC-20aph0
• ACMC-20dplw
• Maybridge1_000417
• NSC23646
• SureCN1849603
• alpha-(Benzylaminomethyl)benzyl alcohol
• SB45458
• HMS542K21
• MFCD03427123
• CHEMBL1597861
• HMS2797G20
• NSC-23646
• XAOCLQUZOIZSHV-UHFFFAOYSA-N
• (R)-2-(Benzylamino)-1-phenylethanol
• EN300-202251
• BRD-A64825374-001-07-3
• AKOS002615770
• MLS000833584
• SY033748
• FT-0687275
• AK-823/04432047
• Oprea1_735277
• (S)-2-(Benzylamino)-1-phenylethanol
• MFCD03427122
• CCG-234693
• LS-14396
• DTXSID90281967
• AKOS017262079
• SMR000457105
• FT-0655577
• SY066897
• SCHEMBL1849603
• SB45231
• N-benzyl-N-(2-hydroxy-2-phenylethyl)amine
• CS-0238922
• 27159-30-4
• (S)-(+)-2-Benzylamino-1-phenylethanol

• MDL： MFCD00983560
• Inchi： 1S/C15H17NO/c17-15(14-9-5-2-6-10-14)12-16-11-13-7-3-1-4-8-13/h1-10,15-17H,11-12H2
• InChI Key： XAOCLQUZOIZSHV-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1)CNCC1C=CC=CC=1

Computed Properties

• Exact Mass: 227.13111
• Monoisotopic Mass: 227.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (S)-(+)-2-Benzylamino-1-phenylethanol

Comprehensive Overview of (S)-(+)-2-Benzylamino-1-phenylethanol (CAS No. 27159-30-4): Properties, Applications, and Innovations

(S)-(+)-2-Benzylamino-1-phenylethanol (CAS No. 27159-30-4) is a chiral organic compound with significant relevance in pharmaceutical and chemical research. Its enantiomerically pure form, characterized by the (S)-(+) configuration, makes it a valuable intermediate in asymmetric synthesis and drug development. The compound's benzylamino and phenylethanol moieties contribute to its unique physicochemical properties, including solubility, stability, and reactivity, which are critical for optimizing synthetic pathways.

In recent years, the demand for chiral building blocks like (S)-(+)-2-Benzylamino-1-phenylethanol has surged due to their role in producing high-value pharmaceuticals. Researchers and manufacturers frequently search for CAS 27159-30-4 suppliers, chiral resolution methods, and applications in asymmetric catalysis. This compound is particularly notable for its potential in designing central nervous system (CNS) drugs and adrenergic receptor modulators, aligning with trends in precision medicine and targeted therapies.

The synthesis of (S)-(+)-2-Benzylamino-1-phenylethanol often involves stereoselective reduction or enzymatic resolution, techniques that are widely discussed in academic and industrial circles. Innovations in green chemistry have further propelled interest in this compound, as sustainable methods for its production—such as biocatalysis or flow chemistry—reduce environmental impact. These advancements address growing concerns about eco-friendly synthesis and carbon footprint reduction in chemical manufacturing.

From a commercial perspective, CAS 27159-30-4 is cataloged by major chemical suppliers as a research-grade reagent. Its applications extend to academic laboratories, pharmaceutical R&D, and material science. Users often inquire about its storage conditions, handling precautions, and analytical data (e.g., HPLC purity, optical rotation), which are essential for quality control. The compound's MSDS and spectroscopic profiles (NMR, IR) are also frequently requested to ensure compliance with safety and regulatory standards.

Emerging trends highlight the integration of (S)-(+)-2-Benzylamino-1-phenylethanol in AI-driven drug discovery. Computational models leverage its structural features to predict bioactivity and binding affinity, accelerating the development of novel therapeutics. Additionally, discussions on patent landscapes and intellectual property related to chiral compounds underscore its economic significance. As the pharmaceutical industry shifts toward personalized medicine, the demand for enantiopure intermediates like this compound is expected to grow exponentially.

In summary, (S)-(+)-2-Benzylamino-1-phenylethanol (CAS No. 27159-30-4) exemplifies the intersection of chiral chemistry, sustainable synthesis, and pharmaceutical innovation. Its versatility and applicability across multiple domains make it a subject of ongoing research and commercial interest, driven by advancements in technology and evolving industry needs.